Cas no 142807-63-4 (Tris[4-(2-thienyl)phenyl]amine)

• Product Name: Tris[4-(2-thienyl)phenyl]amine
• CAS No: 142807-63-4
• MF: C₃₀H₂₁NS₃
• MW: 491.689443349838
• MDL: MFCD28291910
• CID: 850566
• PubChem ID: 253661078
• Update Time: 2025-05-21

Tris[4-(2-thienyl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• TTPA
• Tris(4-(thiophen-2-yl)phenyl)aMine
• Tris[4-(2-thienyl)phenyl]amine
• 4-thiophen-2-yl-N,N-bis(4-thiophen-2-ylphenyl)aniline
• Benzenamine, 4-(2-thienyl)-N,N-bis[4-(2-thienyl)phenyl]-
• DXPFPUHRRPAXAO-UHFFFAOYSA-N
• tris[4-(2-thienyl)phe-nyl]amine
• 4-(2-thienyl)-N,N-bis[4-(2-thienyl)phenyl]benzenamine
• 4-(THIOPHEN-2-YL)-N,N-BIS[4-(THIOPHEN-2-YL)PHENYL]ANILINE
• T3050
• 4-(2-thienyl)-N,N-bis[4-(2-thienyl)phenyl]aniline
• BCP20466
• AKOS025402703
• DTXSID00571346
• 142807-63-4
• SCHEMBL2344484
• YSZC1551
• AS-70137
• MFCD28291910
• DB-222289
• Tris[4-(2-thienyl)phenyl]amine, >/=98%

• MDL： MFCD28291910
• Inchi： 1S/C30H21NS3/c1-4-28(32-19-1)22-7-13-25(14-8-22)31(26-15-9-23(10-16-26)29-5-2-20-33-29)27-17-11-24(12-18-27)30-6-3-21-34-30/h1-21H
• InChI Key： DXPFPUHRRPAXAO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)N(C1C=CC(C2=CC=CS2)=CC=1)C1C=CC(C2=CC=CS2)=CC=1

Computed Properties

• Exact Mass: 491.08400
• Monoisotopic Mass: 491.08361319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88
• XLogP3: 9.2

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 670.5±0.0 °C at 760 mmHg
• Flash Point: 359.3±0.0 °C
• PSA: 87.96000
• LogP: 10.34190
• λmax: 366(CH2Cl2)(lit.)
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Tris[4-(2-thienyl)phenyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tris[4-(2-thienyl)phenyl]amine

Professional Introduction to Tris[4-(2-thienyl)phenyl]amine (CAS No. 142807-63-4)

Tris[4-(2-thienyl)phenyl]amine, a compound with the chemical identifier CAS No. 142807-63-4, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This triphenylamine derivative, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in various scientific domains, particularly in the development of advanced materials and medicinal chemistry.

The molecular structure of Tris[4-(2-thienyl)phenyl]amine consists of three phenyl rings substituted with thienyl groups at the para positions, forming a highly conjugated system. This configuration imparts exceptional electronic properties to the compound, making it an attractive candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the thienyl moiety enhances the compound's solubility and stability, which are critical factors for its performance in these applications.

In recent years, Tris[4-(2-thienyl)phenyl]amine has been extensively studied for its potential in medicinal chemistry. Its ability to act as a ligand in coordination complexes has opened new avenues for drug design and development. Researchers have explored its interactions with metal ions, which could lead to novel therapeutic agents targeting various diseases. For instance, studies have shown that complexes formed with transition metals such as ruthenium and platinum exhibit promising anticancer properties. The electron-rich nature of the compound facilitates strong metal-ligand bonding, which is essential for developing effective metallodrugs.

The compound's significance extends to its role in supramolecular chemistry and nanotechnology. The aromatic rings and thienyl groups provide multiple interaction sites, enabling the formation of complex supramolecular assemblies. These assemblies have potential applications in drug delivery systems, where precise control over molecular architecture is crucial. Additionally, Tris[4-(2-thienyl)phenyl]amine has been utilized in the synthesis of nanostructured materials, such as carbon dots and quantum dots, which are being explored for their use in biosensing and imaging technologies.

Recent advancements in computational chemistry have further highlighted the importance of Tris[4-(2-thienyl)phenyl]amine. Molecular modeling studies have revealed insights into its binding mechanisms with biological targets, aiding in the rational design of more effective pharmaceuticals. These studies have also predicted new derivatives with enhanced properties, paving the way for future research endeavors.

The synthesis of Tris[4-(2-thienyl)phenyl]amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this compound.

As research continues to evolve, Tris[4-(2-thienyl)phenyl]amine is expected to play an increasingly pivotal role in interdisciplinary fields. Its unique combination of electronic and structural properties makes it a valuable building block for innovative materials and drugs. Collaborative efforts between chemists, biologists, and engineers will likely lead to groundbreaking applications that harness the full potential of this remarkable compound.